1-(3,4-Dihydroisoquinolin-2(1H)-yl)prop-2-en-1-one

• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H13NO/c1-2-12(14)13-8-7-10-5-3-4-6-11(10)9-13/h2-6H,1,7-9H2
• InChI Key: FEHCAXYVAIQYCK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2=CC=CC=C2C1
• Molecular Formula: C12H13NO
• DSSTOX Substance ID: DTXSID00564354
• Molecular Weight: 187.24 g/mol
• CAS RN: 104902-93-4

Description

1-(3,4-Dihydroisoquinolin-2(1H)-yl)prop-2-en-1-one, also known as DIPE, is a synthetic compound derived from isoquinoline and prop-2-en-1-one. It is a white crystalline solid with a melting point of 181-183°C and a molecular weight of 174.2 g/mol. DIPE has been studied extensively due to its potential applications in the fields of medicinal chemistry, materials science, and biochemistry.

Scientific Research Applications

Cell Protection and Stress Adaptation

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Skin Hydration and Stability

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Allergic Rhinitis Treatment

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Biophysical Investigations

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Bacterial Target for Antimicrobial Strategies

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Environmental Bioremediation

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Mechanism of Action

Target of Action

The primary target of 1-(3,4-Dihydroisoquinolin-2(1H)-yl)prop-2-en-1-one, also known as Ectoine, is the bacterial cell . Ectoine is a natural cell protectant produced by bacteria living in extremely harsh environmental conditions .

Mode of Action

Ectoine interacts with its bacterial targets by acting as an osmotic regulation solute . This interaction results in increased hydration on the skin surface and stabilization of the lipid layer .

Biochemical Pathways

The affected biochemical pathway involves the hydration of the skin surface and the stabilization of the lipid layer . The downstream effects of this pathway contribute to the overall skin care and protection against harsh environmental conditions .

Result of Action

The molecular and cellular effects of Ectoine’s action include increased skin hydration and stabilization of the lipid layer . These effects contribute to the overall health and protection of the skin, making Ectoine a common ingredient in skin care products .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ectoine. As a natural cell protectant produced by bacteria living in extremely harsh environmental conditions, Ectoine’s effectiveness and stability are likely to be high even under adverse environmental conditions .

Synthesis routes and methods

Procedure details

To a stirred solution of 1,2,3,4-tetrahydroisoquinoline (1 g, 7.52 mmol) in anhydrous dichloromethane (10 ml) was added triethylamine (4.17 ml, 30.00 mmol) and acryloyl chloride (0.73 ml, 9.02 mmol) at 0° C. The reaction mixture was stirred at 20-35° C. for 16 h. The progress of the reaction was monitored by TLC. After 16 h of stirring, the reaction mixture was diluted with water (50 ml) and extracted with dichloromethane (2×50 ml). The combined organic layers were washed with brine (50 ml), followed by drying over anhydrous Na2SO4 and filtering. The filtrate was rotary evaporated to get residue which was purified by column chromatography using a mixture of 40% ethyl acetate/pet ether as an eluent to get the desired compound as a pale brown liquid (800 g, 57%). 1H NMR (400 MHz, DMSO-d6) δ 7.24-7.06 (m, 4H), 6.70-6.60 (m, 1H), 6.33 (dd, J=16.6, 1.5 Hz, 1H), 5.73 (dd, J=10.5, 1.7 Hz, 1H), 4.80 (s, 1H), 4.73 (s, 1H), 3.89 (t, J=5.8 Hz, 2H), 3.78 (t, J=5.8 Hz, 2H).